Cas no 898651-06-4 (3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898651-06-4
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5494943
• Update Time: 2025-07-02

3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyanilino)-6-[(4-methylphenyl)methyl]-2H-1,2,4-triazin-5-one
• 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C19H20N4O2/c1-3-25-16-10-8-15(9-11-16)20-19-21-18(24)17(22-23-19)12-14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3,(H2,20,21,23,24)
• InChI Key： FVABIAHVIOMNGX-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(C)C=C2)C(=O)N=C(NC2=CC=C(OCC)C=C2)N1

Additional information on 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Research Briefing on 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS: 898651-06-4)

In recent years, the compound 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS: 898651-06-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The unique structural features of this molecule, including the ethoxyphenyl and methylphenyl substituents, contribute to its bioactivity and specificity, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings highlights its role as a potent inhibitor of certain kinases involved in inflammatory and proliferative diseases. For instance, in vitro assays have demonstrated its ability to selectively target and inhibit specific kinase isoforms, thereby reducing cellular proliferation and inflammation in model systems. These findings suggest potential applications in oncology and autoimmune disorders, where kinase inhibition is a validated therapeutic strategy.

In addition to its kinase inhibitory activity, 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one has also been investigated for its interactions with other molecular targets. Recent structural-activity relationship (SAR) studies have provided insights into how modifications to the triazine core and its substituents can enhance binding affinity and selectivity. These studies have paved the way for the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic profiles.

Another area of interest is the compound's potential as a lead molecule in drug discovery. High-throughput screening and computational modeling have identified it as a promising candidate for further optimization. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to visualize its interactions with target proteins, offering a structural basis for its bioactivity. These efforts are complemented by preclinical studies evaluating its efficacy and safety in animal models, which are critical steps toward clinical translation.

Despite these advancements, challenges remain in the development of 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through medicinal chemistry optimization. Recent publications have proposed various strategies, including prodrug formulations and nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic index.

In conclusion, the ongoing research on 3-(4-ethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one underscores its potential as a versatile scaffold in drug discovery. Its dual role as a kinase inhibitor and a modulator of other biological targets positions it as a valuable tool for both basic research and therapeutic development. Future studies are expected to further explore its applications, optimize its properties, and advance it toward clinical trials, offering new hope for patients with unmet medical needs.